Cas no 2580179-83-3 (Ethyl 2-amino-3-(4-amino-6-chloropyrimidin-2-yl)propanoate)

• Product Name: Ethyl 2-amino-3-(4-amino-6-chloropyrimidin-2-yl)propanoate
• CAS No: 2580179-83-3
• MF: C₉H₁₃ClN₄O₂
• MW: 244.67812037468
• CID: 6593487
• PubChem ID: 165890084
• Update Time: 2025-05-24

Ethyl 2-amino-3-(4-amino-6-chloropyrimidin-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-3-(4-amino-6-chloropyrimidin-2-yl)propanoate
• EN300-27727850
• 2580179-83-3
• Ethyl 2-amino-3-(4-amino-6-chloropyrimidin-2-yl)propanoate

• Inchi： 1S/C9H13ClN4O2/c1-2-16-9(15)5(11)3-8-13-6(10)4-7(12)14-8/h4-5H,2-3,11H2,1H3,(H2,12,13,14)
• InChI Key： DGSRWASCJQGBTK-UHFFFAOYSA-N
• SMILES： ClC1C=C(N)N=C(CC(C(=O)OCC)N)N=1

Computed Properties

• Exact Mass: 244.0727034g/mol
• Monoisotopic Mass: 244.0727034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 104Ų

Additional information on Ethyl 2-amino-3-(4-amino-6-chloropyrimidin-2-yl)propanoate

Comprehensive Overview of Ethyl 2-amino-3-(4-amino-6-chloropyrimidin-2-yl)propanoate (CAS No. 2580179-83-3)

The compound Ethyl 2-amino-3-(4-amino-6-chloropyrimidin-2-yl)propanoate (CAS No. 2580179-83-3) is a highly specialized chemical entity that has garnered significant attention in the fields of pharmaceutical research and organic synthesis. This molecule, characterized by its unique pyrimidine core and ester functionality, serves as a critical intermediate in the development of novel therapeutic agents. Its structural complexity and functional diversity make it a subject of interest for researchers exploring drug discovery, medicinal chemistry, and bioconjugation techniques.

In recent years, the demand for custom synthesis and high-purity intermediates like Ethyl 2-amino-3-(4-amino-6-chloropyrimidin-2-yl)propanoate has surged, driven by advancements in precision medicine and targeted therapies. The compound's chloropyrimidine moiety is particularly noteworthy, as it is often leveraged in the design of kinase inhibitors and anticancer agents. Researchers frequently inquire about its synthetic routes, stability under various conditions, and potential applications in biomarker development.

From a synthetic perspective, the ethyl ester group in CAS No. 2580179-83-3 offers versatility for further derivatization, enabling the creation of peptide mimetics or prodrugs. This adaptability aligns with the growing trend of structure-activity relationship (SAR) studies, where slight modifications to the scaffold can yield compounds with enhanced bioavailability or receptor affinity. Laboratories specializing in small molecule libraries often include this compound in their collections due to its potential to generate lead compounds for various diseases.

The 4-amino-6-chloropyrimidin-2-yl segment of the molecule is another focal point for researchers. This substructure is commonly found in heterocyclic chemistry and is associated with hydrogen bonding capabilities, which are crucial for molecular recognition in biological systems. Questions about its solubility profiles, reactivity with nucleophiles, and compatibility with green chemistry protocols are frequently explored in academic and industrial settings.

In the context of analytical characterization, techniques such as HPLC, NMR, and mass spectrometry are essential for verifying the purity and identity of Ethyl 2-amino-3-(4-amino-6-chloropyrimidin-2-yl)propanoate. The compound's chromatographic behavior and spectral data are often documented to assist in quality control processes. Additionally, its storage conditions and shelf life are critical considerations for laboratories aiming to maintain its integrity over time.

Beyond its immediate applications, CAS No. 2580179-83-3 is also relevant to discussions on intellectual property and patent landscapes. As pharmaceutical companies invest in novel chemical entities, understanding the prior art surrounding such intermediates becomes vital. The compound's presence in scientific literature and patent filings underscores its importance in the competitive landscape of drug development.

Environmental and safety considerations are also paramount when working with Ethyl 2-amino-3-(4-amino-6-chloropyrimidin-2-yl)propanoate. While it is not classified as a hazardous material, proper handling procedures, including the use of personal protective equipment (PPE) and ventilation systems, are recommended to minimize exposure. These precautions align with broader industry trends toward sustainable laboratory practices and occupational health standards.

In summary, Ethyl 2-amino-3-(4-amino-6-chloropyrimidin-2-yl)propanoate (CAS No. 2580179-83-3) represents a multifaceted compound with significant implications for pharmaceutical innovation and chemical research. Its structural features, synthetic utility, and potential applications make it a valuable asset for scientists navigating the complexities of modern drug design and molecular engineering.